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Compound of Interest

Dimethyl 3-
Compound Name:
(bromomethyl)phthalate

Cat. No.: B1344209

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the commercial
availability, synthesis, analysis, and potential applications of Dimethyl 3-
(bromomethyl)phthalate (CAS No. 24129-04-2) for professionals in research and drug
development.

Commercial Availability

Dimethyl 3-(bromomethyl)phthalate is available from several chemical suppliers. The table
below summarizes key information from various vendors. Purity levels and available quantities
should be confirmed with the respective suppliers at the time of ordering.
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Supplier

CAS Number

Molecular
Formula

Molecular
Weight ( g/mol

)

Additional
Information

--INVALID-LINK--

24129-04-2

C11H11BrOa

287.11

Product intended
for laboratory

use.

--INVALID-LINK--

24129-04-2

C11H11BrOa

287.109

Provides a list of

synonyms.

--INVALID-LINK--

24129-04-2

C11H11BrOa

Available for

online ordering.

--INVALID-LINK--

24129-04-2

C11H11BrOa

Provides a
Molport ID for

ordering.

--INVALID-LINK--

58749-33-0

(related isomer)

C10H9BrO4

273.08

Lists a related
isomer, Dimethyl
3-
bromophthalate,
with 96% purity.
[1]

--INVALID-LINK--

24129-04-2

C11H11BrO4

287.11

For research use

only.[2]

Physicochemical Properties

Below is a summary of the key physicochemical properties of Dimethyl 3-

(bromomethyl)phthalate, primarily sourced from PubChem.[3]
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Property Value
Molecular Formula C11H11BrOa4
Molecular Weight 287.11 g/mol
dimethyl 3-(bromomethyl)benzene-1,2-
IUPAC Name )
dicarboxylate
CAS Number 24129-04-2
Appearance Solid (as per synthesis protocol)[2]
3-bromomethyl-phthalic acid dimethyl ester,
Synonyms Dimethyl 3-(bromomethyl)benzene-1,2-

dicarboxylate

Synthesis Protocol

A detailed experimental protocol for the synthesis of Dimethyl 3-(bromomethyl)phthalate has
been reported in the literature.[2] The following is a summary of the procedure.

Reaction: Bromination of 3-methyl-phthalic dimethyl ester.
Reagents and Materials:

¢ 3-methyl-phthalic dimethyl ester (12.1 g, 57.9 mmol)

e N-bromosuccinimide (NBS) (12.4 g, 69.5 mmol)

e Acetonitrile (150 mL)

o Ethyl acetate

o Water

e Brine

e Magnesium sulfate (MgSOa)
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Silica gel for flash chromatography
Hexane

200W light bulb

Procedure:

A stirred mixture of 3-methyl-phthalic dimethyl ester and N-bromosuccinimide in acetonitrile
is heated to 70°C in an oil bath.

The reaction mixture is irradiated with a 200W light bulb positioned approximately 2 cm
away, overnight.

After cooling, the mixture is concentrated.

The residue is dissolved in ethyl acetate and washed sequentially with water (3 x 50 mL) and
brine (50 mL).

The organic layer is dried over magnesium sulfate.
The solvent is removed under reduced pressure.

The crude product is purified by flash chromatography on silica gel using a hexane:ethyl
acetate (8:2) eluent.

The final product, 3-bromomethyl-phthalic dimethyl ester, is obtained as a solid with a
reported yield of 83%.

1H NMR Data (CDCls): & 7.94-7.90 (dd, J=1.1 and 7.9 Hz, 1H), 7.65-7.62 (dd, J=1.0 and 6.9
Hz, 1H), 7.47 (t, J=7.8H, 1H), 4.54 (s, 2H), 3.97 (s, 3H), 3.90 (s, 3H).[2]
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Synthesis of Dimethyl 3-(bromomethyl)phthalate

3-methyl-phthalic dimethyl ester
N-bromosuccinimide
Acetonitrile

Heat to 70°C
Irradiate with 200W light bulb
Overnight

Wash with Water and Brin
Dry with MgSOa

'

Solvent Removal
Flash Chromatography
(Silica, Hexane:EtOAc 8:2)

Click to download full resolution via product page

Cool and Concentrate
Dissolve in Ethyl Acetate
e

Synthesis Workflow

Analytical Methodologies

While a specific validated method for Dimethyl 3-(bromomethyl)phthalate is not readily
available in the public domain, standard analytical techniques for phthalate esters, such as
High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass
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Spectrometry (GC-MS), can be adapted for its analysis.[4][5][6][7]1[8]1[9][10][11][12][13][14][15]
[16][17]

High-Performance Liquid Chromatography (HPLC)

A reverse-phase HPLC method with UV detection is a suitable approach for the analysis of
Dimethyl 3-(bromomethyl)phthalate.

Suggested HPLC Parameters:
e Column: C18 column (e.g., 4.6 mm x 250 mm, 5 pm).[6][7]

e Mobile Phase: A gradient or isocratic elution with a mixture of methanol and water, or
acetonitrile and water.[4][7][12] A common starting point is a 75:25 methanol:water mixture.

[4]
o Detection: UV detection at approximately 230 nm.[6][7]

e Flow Rate: 1.0 - 1.5 mL/min.

Injection Volume: 10 - 20 pL.
Sample Preparation:

e Prepare a stock solution of Dimethyl 3-(bromomethyl)phthalate in a suitable solvent such
as methanol or acetonitrile.

e Prepare a series of calibration standards by diluting the stock solution.

 Filter all solutions through a 0.45 um syringe filter before injection.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS provides excellent separation and identification capabilities for phthalates.
Suggested GC-MS Parameters:

e Column: A low-polarity column such as a 5% diphenyl / 95% dimethylpolysiloxane (e.g., DB-
5MS or equivalent).[5]
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Injection: Splitless injection to enhance sensitivity.
Carrier Gas: Helium or Hydrogen.

Oven Temperature Program: A starting temperature of around 60-80°C, held for 1-2 minutes,
followed by a ramp of 10-20°C/min to a final temperature of 280-300°C, held for 5-10
minutes.

MS Detection: Electron ionization (El) at 70 eV. Full scan mode for identification and selected
ion monitoring (SIM) mode for quantification. Key ions for phthalates often include m/z 149
and 163.[16]
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Analytical Workflow for Dimethyl 3-(bromomethyl)phthalate
Sample Preparation

Dissolve in Solvent
(Methanol/Acetonitrile)

'

Prepare Calibration Standards

'

Filter (0.45 pm)

HPLC-UV GC-MS
(C18, MeOH/H20, 230nm) (DB-5MS, Temp. Gradient, SIM/Scan)

ata Processin

Peak Identification
(Retention Time, Mass Spectrum)

'

Quantification
(Calibration Curve)

Purity and Impurity Profile
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Application as a PROTAC Linker Component

PROTAC Components

. Ligand A Ligand B
Dimethyl 3-(bromomethyl)phthalate (POI or E3 Ligase) (E3 Ligase or POI)
I /
I /
I /
/
L/ /
/
Nucleophilic Substitution /
(Reaction with Amine/Phenol on Ligand A) /

Ester Hydrolysis

Amide Coupling
(Reaction with Ligand B)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress Hast
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